Cas no 19959-77-4 (3-Methyl-5-(2-pyridyl)pyrazole)

• Product Name: 3-Methyl-5-(2-pyridyl)pyrazole
• CAS No: 19959-77-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD11840239
• CID: 1032502
• PubChem ID: 2755568
• Update Time: 2025-04-20

3-Methyl-5-(2-pyridyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1H-pyrazol-3-yl)pyridine
• 3-Methyl-5-(2-pyridyl)pyrazole
• 2-(5-Methyl-1H-pyrazol-3-yl)
• 2-(3-methyl-1H-pyrazol-5-yl)pyridine
• 2-(5-Methyl-3-pyrazolyl)pyridine
• Pyridine, 2-(5-methyl-1H-pyrazol-3-yl)-
• KFJQEHNCMPSEJG-UHFFFAOYSA-N
• 5-methyl-3-(2'-pyridyl)pyrazole
• 3-Methyl-5-(2-pyridyl)-1H-pyrazole
• 3-(2-Pyridyl)-5-methyl-1H-pyrazole
• AK110420
• SY033816
• A819001
• A879918
• Z3225506284
• 2-(5-Methyl-1H-pyrazol-3-yl)pyridine; 2-(5-Methylpyrazol-3-yl)-pyridine;
• AMY27093
• FS-3784
• MFCD11840239
• 19959-77-4
• CS-0153137
• SCHEMBL2623420
• 27305-70-0
• DB-002389
• DS-2842
• AKOS015917657
• DB-002391
• AKOS004902523
• EN300-255074

• MDL： MFCD11840239
• Inchi： 1S/C9H9N3/c1-7-6-9(12-11-7)8-4-2-3-5-10-8/h2-6H,1H3,(H,11,12)
• InChI Key： KFJQEHNCMPSEJG-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 159.079647300 g/mol
• Monoisotopic Mass: 159.079647300 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 159.19
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.172

3-Methyl-5-(2-pyridyl)pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives